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Compound of Interest

Compound Name: MC180295

cat. No.: B608874

Technical Support Center: MC180295

This technical support guide provides essential information on the solubility and stability of
MC180295 in Dimethyl Sulfoxide (DMSO), along with answers to frequently asked questions
and troubleshooting tips for researchers, scientists, and drug development professionals.

Solubility Data

MC180295 is readily soluble in DMSO. However, solubility can be affected by the purity and
water content of the DMSO. It is highly recommended to use fresh, anhydrous DMSO for the
preparation of stock solutions.

Parameter Value Source
Solubility in DMSO 72 mg/mL (200.88 mM) Selleck Chemicals[1]
100 mg/mL (279.01 mM) MedchemExpress[2][3]

Moisture-absorbing DMSO can

reduce solubility.[1] Ultrasonic
Comment assistance may be required for

complete dissolution at higher

concentrations.[2][3]

Stability and Storage
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Proper storage of MC180295 as a dry powder and in DMSO stock solutions is critical to
maintain its integrity and activity.

Condition Recommendation Duration Source
MedKoo
Dry Powder Storage Store at -20°C. >3 years o
Biosciences[4]
] Store at -20°C in MedchemExpress|[2]
DMSO Stock Solution ) Up to 1 month
aliquots. [5]
Store at -80°C in MedchemExpress[2]
) Up to 6 months
aliquots. [5]
o Shipped at ambient Stable for a few MedKoo
Shipping .
temperature. weeks Biosciences[4]

Note: It is strongly advised to aliquot stock solutions into single-use vials to avoid repeated
freeze-thaw cycles, which can degrade the compound.[2][5]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution

o Equilibration: Allow the vial of powdered MC180295 and a bottle of anhydrous, high-purity
DMSO to come to room temperature before opening to prevent moisture condensation.

¢ Calculation: Calculate the required volume of DMSO to add to the vial to achieve a 10 mM
concentration. The molecular weight of MC180295 is 358.42 g/mol .

» Dissolution: Under sterile conditions, add the calculated volume of anhydrous DMSO to the
vial containing MC180295.

e Mixing: Vortex the solution until the compound is completely dissolved. If necessary, sonicate
the vial for a few minutes to ensure full dissolution.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots. Store
the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage
(up to 6 months).[2][5]
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Frequently Asked Questions (FAQSs)

Q1: My MC180295 powder appears as a small amount of solid or a thin film in the vial. Is this
normal?

Al: Yes, this is normal, especially for small quantities of lyophilized compounds. The compound
IS present in the vial. Add the calculated volume of DMSO and vortex or sonicate to ensure it is
fully dissolved.

Q2: | observed precipitation when | diluted my MC180295 DMSO stock solution into an
aqueous medium for my experiment. What should | do?

A2: This is a common issue for compounds with low aqueous solubility. Here are some
troubleshooting steps:

e Final DMSO Concentration: Ensure the final concentration of DMSO in your agueous
solution is as low as possible (typically below 0.5%) while maintaining the compound'’s
solubility.

e Mixing: Vortex the solution thoroughly after dilution. Gentle warming to 37°C may also help to
redissolve the precipitate.

 Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO
stock in the aqueous buffer.

Q3: How many freeze-thaw cycles can | subject my MC180295 DMSO stock solution to?

A3: It is best to avoid repeated freeze-thaw cycles.[2][5] Aliquoting the stock solution into
single-use vials is the recommended practice to maintain the stability and integrity of the
compound.

Q4: What is the mechanism of action of MC1802957

A4: MC180295 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK?9).
[1][2][4] CDK®9 is a key component of the positive transcription elongation factor b (P-TEFb)
complex, which plays a crucial role in regulating gene transcription. By inhibiting CDK9,
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MC180295 can modulate the expression of various genes, including those involved in cancer
cell proliferation and survival.

Signaling Pathway and Experimental Workflow

MC180295 exerts its effect by inhibiting the CDK9/Cyclin T1 complex, which is a critical
regulator of transcription elongation. The diagram below illustrates a simplified workflow for
preparing a stock solution of MC180295 for in vitro experiments.
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MC180295 Stock Solution Preparation Workflow

Preparation
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Caption: Workflow for preparing and storing MC180295 stock solutions.
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The following diagram illustrates the simplified signaling pathway of CDK9, which is the target
of MC180295.

Simplified CDK9 Signaling Pathway
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Caption: Inhibition of the CDK9 signaling pathway by MC180295.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

